Cas no 61610-52-4 (Butanamide, 4-chloro-N-(2-fluorophenyl)-3-oxo-)

• Product Name: Butanamide, 4-chloro-N-(2-fluorophenyl)-3-oxo-
• CAS No: 61610-52-4
• MF: C₁₀H₉ClFNO₂
• MW: 229.635365247726
• CID: 472899
• PubChem ID: 22347734
• Update Time: 2025-04-19

Butanamide, 4-chloro-N-(2-fluorophenyl)-3-oxo- Chemical and Physical Properties

Names and Identifiers

• Butanamide, 4-chloro-N-(2-fluorophenyl)-3-oxo-
• 4-chloro-N-(2-fluorophenyl)-3-oxobutanamide
• SCHEMBL6409393
• 61610-52-4
• DTXSID00625095

• Inchi： 1S/C10H9ClFNO2/c11-6-7(14)5-10(15)13-9-4-2-1-3-8(9)12/h1-4H,5-6H2,(H,13,15)
• InChI Key： YRZSKXSRYOIZLV-UHFFFAOYSA-N
• SMILES： ClCC(CC(NC1C=CC=CC=1F)=O)=O

Computed Properties

• Exact Mass: 229.03067
• Monoisotopic Mass: 229.0305844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.17